Cas no 1223894-48-1 (N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide)

• Product Name: N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide
• CAS No: 1223894-48-1
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 5957624
• PubChem ID: 49670714
• Update Time: 2025-11-04

N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide
• VU0527504-1
• N-(4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)thiophene-2-carboxamide
• N-[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]thiophene-2-carboxamide
• F5882-5114
• AKOS004923005
• 1223894-48-1

• Inchi： 1S/C14H11N3O2S/c1-9-15-14(19-17-9)10-4-6-11(7-5-10)16-13(18)12-3-2-8-20-12/h2-8H,1H3,(H,16,18)
• InChI Key： ZEPKVVMAVQTQQT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NC1C=CC(C2=NC(C)=NO2)=CC=1)=O

Computed Properties

• Exact Mass: 285.057
• Monoisotopic Mass: 285.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3A^2
• XLogP3: 3.1

Additional information on N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide

N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide: A Comprehensive Overview

N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene-2-carboxamide, identified by the CAS registry number 1223894-48-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a carboxamide group and a substituted oxadiazole moiety. The integration of these functional groups imparts distinctive electronic and optical properties to the molecule, making it a promising candidate for various applications in advanced materials and pharmaceuticals.

The synthesis of N-4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylthiophene derivatives has been extensively studied in recent years. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of click chemistry principles, where the formation of the oxadiazole ring is achieved through a [1+2+1] cycloaddition reaction between an aldehyde and an amine derivative. This method not only simplifies the synthesis process but also enhances the scalability of the production.

Recent studies have highlighted the potential of N-substituted thiophene carboxamides as building blocks for constructing advanced materials with tailored properties. For instance, this compound has been investigated for its role in developing high-performance organic semiconductors. The thiophene ring contributes to the molecule's conjugation length, while the oxadiazole group introduces electron-withdrawing effects that can modulate the electronic characteristics of the material. These properties make it a strong candidate for applications in flexible electronics and optoelectronic devices.

In addition to its material science applications, N-substituted thiophene carboxamides have also gained attention in pharmacology. The oxadiazole moiety is known for its potential as a bioisostere in drug design, offering opportunities for developing novel therapeutic agents. Recent research has focused on evaluating the compound's biological activity against various disease targets, including cancer and neurodegenerative disorders. Initial findings suggest that this compound exhibits promising inhibitory effects on specific enzymes associated with these conditions.

The structural versatility of N-substituted thiophene carboxamides allows for further functionalization to tailor their properties for specific applications. For example, introducing additional substituents on the oxadiazole or thiophene rings can enhance solubility, stability, or bioavailability. This modular approach enables researchers to explore a wide range of chemical space and discover new functionalities within this class of compounds.

From an environmental perspective, there is growing interest in understanding the eco-friendly aspects of synthesizing and utilizing such compounds. Researchers are investigating green chemistry approaches to minimize waste and reduce energy consumption during production processes. These efforts align with global sustainability goals and highlight the importance of responsible chemical synthesis practices.

In conclusion, N-substituted thiophene carboxamides, particularly those bearing an oxadiazole substituent like CAS No. 1223894–48–1 (N-substituted thiophene carboxamide with oxadiazole group), represent a class of compounds with diverse potential applications across multiple disciplines. Continued research into their synthesis, properties, and applications will undoubtedly unlock new opportunities for advancing technology and improving human health.